Cas no 1238058-12-2 (4,5-dimethyl-1H-imidazole-2-carbonitrile)

4,5-dimethyl-1H-imidazole-2-carbonitrile structure
1238058-12-2 structure
Product Name:4,5-dimethyl-1H-imidazole-2-carbonitrile
CAS No:1238058-12-2
MF:C6H7N3
MW:121.139880418777
MDL:MFCD24609967
CID:4579671
PubChem ID:19427257
Update Time:2023-08-10

4,5-dimethyl-1H-imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethyl-1H-imidazole-2-carbonitrile
    • Z2630879780
    • MDL: MFCD24609967
    • Inchi: 1S/C6H7N3/c1-4-5(2)9-6(3-7)8-4/h1-2H3,(H,8,9)
    • InChI Key: VEJJTIVGAPRBKJ-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=NC(C)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.5

4,5-dimethyl-1H-imidazole-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM415988-250mg
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95%+
250mg
$504 2023-01-19
Chemenu
CM415988-500mg
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95%+
500mg
$778 2023-01-19
Chemenu
CM415988-1g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95%+
1g
$989 2023-01-19
Enamine
EN300-306818-0.05g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95.0%
0.05g
$212.0 2025-03-19
Enamine
EN300-306818-0.1g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95.0%
0.1g
$317.0 2025-03-19
Enamine
EN300-306818-0.25g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95.0%
0.25g
$452.0 2025-03-19
Enamine
EN300-306818-0.5g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95.0%
0.5g
$713.0 2025-03-19
Enamine
EN300-306818-1.0g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95.0%
1.0g
$914.0 2025-03-19
Enamine
EN300-306818-2.5g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95.0%
2.5g
$1791.0 2025-03-19
Enamine
EN300-306818-5.0g
4,5-dimethyl-1H-imidazole-2-carbonitrile
1238058-12-2 95.0%
5.0g
$2650.0 2025-03-19
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd